

A Comparative Guide to TUDCA and UDCA for Neuroprotection

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: Ursodeoxycholic acid;UDCA

Cat. No.: B14791481

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Emerging Neurotherapeutic Role of Bile Acids

Bile acids, traditionally recognized for their role in digestion, are gaining significant attention for their cytoprotective and signaling properties beyond the liver. Among these, the hydrophilic bile acids Ursodeoxycholic Acid (UDCA) and its taurine conjugate, Tauroursodeoxycholic Acid (TUDCA), have emerged as promising therapeutic agents for a range of neurodegenerative disorders.[1][2] Both molecules have demonstrated the ability to mitigate cellular stress and apoptosis, key pathological features of diseases like Alzheimer's, Parkinson's, and amyotrophic lateral sclerosis (ALS).[1][3][4] This guide delves into the distinct and overlapping neuroprotective mechanisms of TUDCA and UDCA, supported by experimental evidence, to inform research and drug development efforts.

TUDCA and UDCA: A Structural and Bioavailability Overview

TUDCA is synthesized in hepatocytes through the conjugation of UDCA with the amino acid taurine.[3] This structural difference significantly influences their physicochemical properties. TUDCA is one of the most hydrophilic bile acids, a characteristic that enhances its bioavailability and is thought to improve its ability to cross the blood-brain barrier (BBB) compared to UDCA.[3][5][6] While both UDCA and TUDCA can cross the BBB, TUDCA's enhanced penetration may contribute to its more pronounced neuroprotective effects observed in some studies.[5][6]

Table 1: Key Physicochemical and Pharmacokinetic Differences

Feature	TUDCA (Tauroursodeoxycholic Acid)	UDCA (Ursodeoxycholic Acid)	Reference(s)
Structure	UDCA conjugated with taurine	Non-conjugated secondary bile acid	[3][5]
Solubility	Higher water solubility	Lower water solubility	[5]
Bioavailability	Generally superior absorption	Good, but less than TUDCA	[5]
BBB Penetration	More readily crosses the BBB	Limited penetration	[5][6]

Mechanisms of Neuroprotection: A Head-to-Head Comparison

Both TUDCA and UDCA exert their neuroprotective effects through multiple pathways, primarily by inhibiting apoptosis and reducing cellular stress. However, the nuances of their mechanisms reveal important distinctions.

Inhibition of Apoptosis

Apoptosis, or programmed cell death, is a central process in the neuronal loss characteristic of neurodegenerative diseases. Both bile acids are potent anti-apoptotic agents.[7][8]

- TUDCA: Demonstrates a multi-faceted approach to inhibiting apoptosis. It can prevent the translocation of the pro-apoptotic protein Bax to the mitochondria, thereby preserving mitochondrial integrity and preventing the release of cytochrome c.[9][10] TUDCA has also been shown to inhibit the activation of caspases, including caspase-2, -3, and -12.[11][12] Furthermore, it can modulate the p53-mediated apoptotic pathway and activate pro-survival signaling cascades like the PI3K/Akt pathway.[13][14]
- UDCA: Also effectively inhibits the mitochondrial pathway of apoptosis. It has been shown to prevent the mitochondrial membrane permeability transition (MMPT), a key event in apoptosis, and reduce the production of reactive oxygen species (ROS).[15][16] Like TUDCA, UDCA can inhibit the translocation of Bax to the mitochondria.[16]

Experimental Protocol: Assessing Apoptosis Inhibition via Caspase-3 Activity Assay

This protocol outlines a common method to quantify the anti-apoptotic effects of TUDCA and UDCA in a neuronal cell line (e.g., SH-SY5Y) challenged with a neurotoxin (e.g., MPP+ for a Parkinson's disease model).

- Cell Culture and Treatment:
 - Plate SH-SY5Y cells at a density of 1×10^4 cells/well in a 96-well plate.
 - Allow cells to adhere for 24 hours.
 - Pre-treat cells with varying concentrations of TUDCA or UDCA (e.g., 10-100 μ M) for 2 hours.
 - Induce apoptosis by adding MPP+ (e.g., 500 μ M) and incubate for 24 hours. Include untreated and MPP+-only controls.
- Cell Lysis:
 - Remove the culture medium and wash the cells with ice-cold PBS.
 - Add 50 μ L of lysis buffer to each well and incubate on ice for 10 minutes.
- Caspase-3 Activity Measurement:

- Add 50 μ L of 2X reaction buffer containing a caspase-3 substrate (e.g., DEVD-pNA) to each well.
- Incubate at 37°C for 1-2 hours, protected from light.
- Measure the absorbance at 405 nm using a microplate reader.
- Data Analysis:
 - Calculate the fold-change in caspase-3 activity relative to the untreated control.
 - Compare the reduction in caspase-3 activity in TUDCA and UDCA-treated groups versus the MPP⁺-only group.


Attenuation of Endoplasmic Reticulum (ER) Stress

The accumulation of misfolded proteins in the endoplasmic reticulum leads to ER stress and activates the unfolded protein response (UPR), which can trigger apoptosis if unresolved.

TUDCA, in particular, is recognized as a chemical chaperone that can alleviate ER stress.^[3]

- TUDCA: Effectively mitigates ER stress by stabilizing protein folding and reducing the expression of ER stress markers like GRP78/BiP and CHOP.^{[3][17]} It can also inhibit the activation of caspase-12, an ER-resident caspase involved in ER stress-mediated apoptosis.^[12]
- UDCA: While also possessing cytoprotective properties, the direct role of UDCA as a chemical chaperone in alleviating ER stress is less extensively documented compared to TUDCA.

Experimental Workflow: Evaluating ER Stress Mitigation



[Click to download full resolution via product page](#)

Caption: Workflow for assessing the mitigation of ER stress by TUDCA and UDCA.

Mitochondrial Protection and Oxidative Stress Reduction

Mitochondrial dysfunction is a common hallmark of neurodegenerative diseases, leading to energy deficits and increased oxidative stress.


- TUDCA and UDCA: Both bile acids have demonstrated the ability to preserve mitochondrial function.[4][18][19] They can inhibit the MMPT, stabilize the mitochondrial membrane potential, and reduce the production of ROS.[9][15][16][18] Studies in Parkinson's disease models have shown that UDCA can improve mitochondrial function and ATP production.[18][20]

Anti-inflammatory Effects

Chronic neuroinflammation contributes to neuronal damage. TUDCA has been shown to have direct anti-inflammatory effects on glial cells (astrocytes and microglia).[21]

- TUDCA: Can inhibit the activation of NF- κ B, a key transcription factor in the inflammatory response, leading to a decrease in the production of pro-inflammatory mediators.[21] It can also promote an anti-inflammatory environment by increasing the expression of transforming growth factor- β (TGF- β).[21]
- UDCA: Also possesses anti-inflammatory properties, though its effects on specific glial pathways are less characterized in the context of neurodegeneration compared to TUDCA. [2]

Signaling Pathways: TUDCA vs. UDCA in Neuroprotection



[Click to download full resolution via product page](#)

Caption: Key signaling pathways of TUDCA and UDCA in neuroprotection.

Comparative Efficacy: Insights from Preclinical and Clinical Studies

While both TUDCA and UDCA show promise, direct comparative studies are limited. However, existing evidence suggests potential advantages for TUDCA in certain contexts, possibly due to its superior bioavailability and broader mechanisms of action.[\[5\]](#)

- Retinal Degeneration Models: A comparative study on retinal degeneration models found that while both bile acids reduced apoptosis and microglial activation, TUDCA regulated a significantly higher number of neuroprotective genes compared to UDCA.[\[22\]](#) TUDCA was also found to be more effective in reducing microglial activation in this model.[\[22\]](#)
- Clinical Trials:
 - TUDCA: Has undergone clinical trials for ALS, with a Phase 2 trial suggesting it is safe and may slow disease progression.[\[23\]](#) A Phase 3 trial is further investigating its efficacy. [\[23\]](#) TUDCA has also been investigated in combination with sodium phenylbutyrate for Alzheimer's disease in a Phase 2 trial.[\[24\]](#)
 - UDCA: Has been evaluated in Phase 2 clinical trials for Parkinson's disease, demonstrating safety and tolerability, with evidence of improved mitochondrial activity in the brain.[\[20\]](#)[\[25\]](#)[\[26\]](#)

Table 2: Summary of Neuroprotective Effects in Disease Models

Disease Model	TUDCA Effects	UDCA Effects	Key Findings & References
Alzheimer's Disease	Reduces A β deposition, inhibits apoptosis, modulates p53 and GSK3 β activity.[6][14]	Improves mitochondrial function in patient-derived fibroblasts.[19]	TUDCA shows broader mechanistic action in preclinical models.
Parkinson's Disease	Anti-inflammatory and anti-oxidant effects, neuroprotective in a PARKIN-dependent manner.	Improves mitochondrial function, protects dopaminergic neurons, improves motor performance. [18][20]	Both show significant promise, with UDCA having more direct clinical trial data for PD.
ALS	Slows disease progression in Phase 2 clinical trial.[23]	Less extensively studied for ALS compared to TUDCA.	TUDCA is currently more advanced in clinical development for ALS.
Huntington's Disease	Inhibits apoptosis in striatal neurons.[9]	Modulates the apoptotic threshold.[9]	Both show anti-apoptotic effects in preclinical models.
Retinal Disorders	Delays degeneration and apoptosis of retinal neurons, reduces inflammation and oxidative stress. [27]	Reduces apoptosis and microglial activation.[22]	TUDCA regulated more neuroprotective genes in a direct comparison.[22]

Conclusion and Future Directions

Both TUDCA and UDCA are compelling candidates for neuroprotective therapies. TUDCA's enhanced bioavailability and broader mechanistic profile, particularly its role as a chemical chaperone in mitigating ER stress, may offer an advantage in complex neurodegenerative diseases.[5] However, UDCA's established clinical safety profile and demonstrated efficacy in improving mitochondrial function in Parkinson's disease position it as a strong contender.[5][20]

Future research should focus on:

- Direct Comparative Clinical Trials: To definitively assess the relative efficacy of TUDCA and UDCA in various neurodegenerative diseases.
- BBB Permeability Studies: To quantify the differences in brain uptake between the two compounds in human subjects.
- Combination Therapies: Exploring the synergistic effects of TUDCA or UDCA with other neuroprotective agents.

The choice between TUDCA and UDCA for a specific therapeutic application will depend on the primary pathological drivers of the target disease. For conditions with a strong ER stress component, TUDCA may be the more logical choice. For diseases primarily driven by mitochondrial dysfunction, UDCA presents a well-validated option. Ultimately, both molecules represent a promising frontier in the development of disease-modifying treatments for neurodegenerative disorders.

References

- Miles, D., & Sutherland, E. (n.d.). Tauroursodeoxycholic Acid (TUDCA) And Protective Role Against Neurodegeneration. Natural Medicine Journal. Retrieved from [\[Link\]](#)
- Yanguas-Casás, N., Barreda-Manso, M. A., Pérez-Rial, S., & Nieto-Sampedro, M. (2017). Tauroursodeoxycholic acid: more than just a neuroprotective bile conjugate. Neural Regeneration Research, 12(6), 889. Retrieved from [\[Link\]](#)
- Keane, R. W., Rodrigues, C. M., Sisk, W. R., & Steer, C. J. (2002). Tauroursodeoxycholic acid partially prevents apoptosis induced by 3-nitropropionic acid: evidence for a mitochondrial pathway independent of the permeability transition. Journal of neurochemistry, 82(2), 298-307. Retrieved from [\[Link\]](#)
- Botla, R., Spivey, J. R., Aguilar, H., Bronk, S. F., & Gores, G. J. (1995). Ursodeoxycholate (UDCA) inhibits the mitochondrial membrane permeability transition induced by glycochenodeoxycholate: a mechanism of UDCA cytoprotection. The Journal of pharmacology and experimental therapeutics, 272(2), 930-938. Retrieved from [\[Link\]](#)

- Rodrigues, C. M., Fan, G., Ma, X., Kren, B. T., & Steer, C. J. (1998). Ursodeoxycholic acid protects against secondary biliary cirrhosis in rats by preventing mitochondrial oxidative stress. *Hepatology*, 28(2), 473-481. Retrieved from [\[Link\]](#)
- (n.d.). The role of TUDCA in modulating apoptosis in AD. TUDCA could.... ResearchGate. Retrieved from [\[Link\]](#)
- Ozcan, U., Yilmaz, E., Ozcan, L., Furuhashi, M., Vaillancourt, E., Smith, R. O., Görgün, C. Z., & Hotamisligil, G. S. (2007). Tauroursodeoxycholic acid inhibits apoptosis induced by Z alpha-1 antitrypsin via inhibition of Bad. *Hepatology*, 46(2), 496-503. Retrieved from [\[Link\]](#)
- Xie, Q., Khaoustov, V. I., Chung, C. C., Sohn, J., Krishnan, B., Lewis, D. E., & Yoffe, B. (2002). Effect of tauroursodeoxycholic acid on endoplasmic reticulum stress-induced caspase-12 activation. *Hepatology*, 36(3), 592-601. Retrieved from [\[Link\]](#)
- (n.d.). Ursodexicoltaurine. Wikipedia. Retrieved from [\[Link\]](#)
- Qi, H., Wang, H., Li, H., Liu, J., & Liu, C. (2021). Ursodeoxycholic acid protects dopaminergic neurons from oxidative stress via regulating mitochondrial function, autophagy, and apoptosis in MPTP/MPP+-induced Parkinson's disease. *Neuroscience letters*, 741, 135493. Retrieved from [\[Link\]](#)
- Lo, K. A., Bell, S. M., Spataro, N., He, X., Ittner, L. M., Ittner, A., & Lim, Y. (2021). Ursodeoxycholic Acid Improves Mitochondrial Function and Redistributes Drp1 in Fibroblasts from Patients with Either Sporadic or Familial Alzheimer's Disease. *Cells*, 10(11), 2963. Retrieved from [\[Link\]](#)
- (n.d.). TUDCA-ALS clinical trial. MND Association. Retrieved from [\[Link\]](#)
- Wang, X., Yi, X., Wang, P., Li, Y., & Li, J. (2022). TUDCA protects against tunicamycin-induced apoptosis of dorsal root ganglion neurons by suppressing activation of ER stress. *Experimental and Therapeutic Medicine*, 24(1), 1-1. Retrieved from [\[Link\]](#)
- (2020, June 17). Phase 2 Trial of Tauroursodeoxycholic Acid for Alzheimer Disease Completes Enrollment. *Neurology live*. Retrieved from [\[Link\]](#)

- Zhang, Y., Zhang, R., Zhang, J., & Zhang, H. (2021). Mechanism of tauroursodeoxycholic acid-mediated neuronal protection after acute spinal cord injury through AKT signaling pathway in rats. *Annals of palliative medicine*, 10(12), 12519-12529. Retrieved from [[Link](#)]
- Nunes, A. F., Amaral, J. D., & Rodrigues, C. M. (2023). Tauroursodeoxycholic acid: a bile acid that may be used for the prevention and treatment of Alzheimer's disease. *Frontiers in Aging Neuroscience*, 15, 1152TUDCA. Retrieved from [[Link](#)]
- Vang, S., Longley, K., Steer, C. J., & Low, W. C. (2014). Tauroursodeoxycholic acid: a potential therapeutic tool in neurodegenerative diseases. *Translational neurodegeneration*, 3(1), 1-10. Retrieved from [[Link](#)]
- (2023, August 7). TUDCA and Neurodegeneration. *Restorative Medicine*. Retrieved from [[Link](#)]
- (2025, October 17). TUDCA vs UDCA: Which Bile Acid Supplement Works Better for Liver Health. *QN Wellness*. Retrieved from [[Link](#)]
- Rodrigues, C. M., Fan, G., Wong, P. Y., Kren, B. T., & Steer, C. J. (1998). Ursodeoxycholic acid may inhibit deoxycholic acid-induced apoptosis by modulating mitochondrial transmembrane potential and reactive oxygen species production. *Molecular medicine*, 4(3), 165-178. Retrieved from [[Link](#)]
- (2023, June 12). Positive results from an early clinical trial for a drug boosting cell batteries in people with Parkinson's. *Parkinson's UK*. Retrieved from [[Link](#)]
- (2023, September 29). Clinical trial results for UDCA as a new drug for Parkinson's Disease. *Readable Research*. Retrieved from [[Link](#)]
- (2018, April 16). UDCA 2.0 = TUDCA?. *The Science of Parkinson's*. Retrieved from [[Link](#)]
- (n.d.). Trial of Ursodeoxycholic Acid (UDCA) for PD. The 'UP-study'. *Health Research Authority*. Retrieved from [[Link](#)]
- (n.d.). The UP Study: UDCA and Parkinson's. *Cure Parkinson's*. Retrieved from [[Link](#)]

- Amaral, J. D., Viana, R. J., Ramalho, R. M., Steer, C. J., & Rodrigues, C. M. (2009). The therapeutic effects of ursodeoxycholic acid as an anti-apoptotic agent. *Current medicinal chemistry*, 16(25), 3291-3302. Retrieved from [\[Link\]](#)
- (2020, February 15). The Minnesota UDCA study. *The Science of Parkinson's*. Retrieved from [\[Link\]](#)
- Graham, C., West, A., & Grierson, A. (2020). Neuroprotective activity of ursodeoxycholic acid in CHMP2BIntron5 models of frontotemporal dementia. *bioRxiv*. Retrieved from [\[Link\]](#)
- Jiang, K., Lu, J., Chen, Y., Zhang, C., & Li, W. (2023). Neuroprotective Effect of Tauroursodeoxycholic Acid (TUDCA) on In Vitro and In Vivo Models of Retinal Disorders: A Systematic Review. *Current Neuropharmacology*, 21(1), 1. Retrieved from [\[Link\]](#)
- Daruich, A., Picard, E., Boatright, J. H., & Behar-Cohen, F. (2019). Review: The bile acids urso-and tauroursodeoxycholic acid as neuroprotective therapies in retinal disease. *Molecular vision*, 25, 743. Retrieved from [\[Link\]](#)
- Daruich, A., Guber, I., Valamanes, F., Dubus, E., He, Z., Boatright, J. H., & Behar-Cohen, F. (2022). Comparative Analysis of Urso-and Tauroursodeoxycholic Acid Neuroprotective Effects on Retinal Degeneration Models. *Pharmaceuticals*, 15(3), 334. Retrieved from [\[Link\]](#)
- (n.d.). Genes differentially regulated by TUDCA vs. UDCA and main biological.... *ResearchGate*. Retrieved from [\[Link\]](#)
- Daruich, A., Picard, E., Boatright, J. H., & Behar-Cohen, F. (2019). Review: The bile acids urso- and tauroursodeoxycholic acid as neuroprotective therapies in retinal disease. *Scilit*. Retrieved from [\[Link\]](#)
- Al-Kuraishy, H. M., Al-Gareeb, A. I., & Baha, R. N. (2025). The effects of ursodeoxycholic acid on Parkinson's disease, a mechanistic review of the recent evidence. *Inflammopharmacology*, 1-13. Retrieved from [\[Link\]](#)
- Vang, S., Longley, K., Steer, C. J., & Low, W. C. (2014). Tauroursodeoxycholic acid: a potential therapeutic tool in neurodegenerative diseases. *Translational neurodegeneration*, 3(1), 1-10. Retrieved from [\[Link\]](#)

- (n.d.). Ursodeoxycholic acid (UDCA) and glyoursodeoxycholic acid (GUDCA) have protective effects on unconjugated bilirubin (UCB)-induced ultrastructural changes in human brain microvascular endothelial cells (HBMEC). ResearchGate. Retrieved from [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. researchgate.net [researchgate.net]
- 2. The effects of ursodeoxycholic acid on Parkinson's disease, a mechanistic review of the recent evidence - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. ndnr.com [ndnr.com]
- 4. restorativemedicine.org [restorativemedicine.org]
- 5. qnwellness.com [qnwellness.com]
- 6. Tauroursodeoxycholic acid: a potential therapeutic tool in neurodegenerative diseases - PMC [pmc.ncbi.nlm.nih.gov]
- 7. The therapeutic effects of ursodeoxycholic acid as an anti-apoptotic agent - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. Review: The bile acids urso- and tauroursodeoxycholic acid as neuroprotective therapies in retinal disease - PMC [pmc.ncbi.nlm.nih.gov]
- 9. Tauroursodeoxycholic acid partially prevents apoptosis induced by 3-nitropropionic acid: evidence for a mitochondrial pathway independent of the permeability transition - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. Ursodoxicoltaurine - Wikipedia [en.wikipedia.org]
- 11. researchgate.net [researchgate.net]
- 12. Effect of tauroursodeoxycholic acid on endoplasmic reticulum stress-induced caspase-12 activation - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. Mechanism of tauroursodeoxycholic acid-mediated neuronal protection after acute spinal cord injury through AKT signaling pathway in rats - PMC [pmc.ncbi.nlm.nih.gov]

- 14. [Frontiers | Tauroursodeoxycholic acid: a bile acid that may be used for the prevention and treatment of Alzheimer's disease \[frontiersin.org\]](#)
- 15. [Ursodeoxycholate \(UDCA\) inhibits the mitochondrial membrane permeability transition induced by glycochenodeoxycholate: a mechanism of UDCA cytoprotection - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- 16. [Ursodeoxycholic acid may inhibit deoxycholic acid-induced apoptosis by modulating mitochondrial transmembrane potential and reactive oxygen species production - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- 17. [spandidos-publications.com \[spandidos-publications.com\]](#)
- 18. [Ursodeoxycholic acid protects dopaminergic neurons from oxidative stress via regulating mitochondrial function, autophagy, and apoptosis in MPTP/MPP+-induced Parkinson's disease - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- 19. [Ursodeoxycholic Acid Improves Mitochondrial Function and Redistributes Drp1 in Fibroblasts from Patients with Either Sporadic or Familial Alzheimer's Disease - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- 20. [Positive results from an early clinical trial for a drug boosting cell batteries in people with Parkinson's | Parkinson's UK \[parkinsons.org.uk\]](#)
- 21. [Tauroursodeoxycholic acid: more than just a neuroprotective bile conjugate - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- 22. [mdpi.com \[mdpi.com\]](#)
- 23. [mndassociation.org \[mndassociation.org\]](#)
- 24. [Phase 2 Trial of Tauroursodeoxycholic Acid for Alzheimer Disease Completes Enrollment - - Practical Neurology \[practicalneurology.com\]](#)
- 25. [Clinical trial results for UDCA as a new drug for Parkinson's Disease - Readable Research \[readableresearch.com\]](#)
- 26. [The UP Study: UDCA and Parkinson's - Cure Parkinson's \[cureparkinsons.org.uk\]](#)
- 27. [benthamdirect.com \[benthamdirect.com\]](#)
- To cite this document: BenchChem. [A Comparative Guide to TUDCA and UDCA for Neuroprotection]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b14791481/docs#a-comparative-guide-to-tudca-and-udca-for-neuroprotection\]](https://www.benchchem.com/product/b14791481/docs#a-comparative-guide-to-tudca-and-udca-for-neuroprotection)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)